4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N,3-TRIMETHYLBENZENE-1-SULFONAMIDE

• IUPAC Name: 4-[2-(azepan-1-yl)-2-oxoethoxy]-N,N,3-trimethylbenzenesulfonamide
• InChI: InChI=1S/C17H26N2O4S/c1-14-12-15(24(21,22)18(2)3)8-9-16(14)23-13-17(20)19-10-6-4-5-7-11-19/h8-9,12H,4-7,10-11,13H2,1-3H3
• InChI Key: BUJVOXJADBJTCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(C)C)OCC(=O)N2CCCCCC2
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N,3-TRIMETHYLBENZENE-1-SULFONAMIDE is an organic compound with a complex structure It is characterized by the presence of an azepane ring, a sulfonamide group, and a benzene ring with various substituents

Preparation Methods

The synthesis of 4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N,3-TRIMETHYLBENZENE-1-SULFONAMIDE typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the azepane ring: This can be achieved through the cyclization of a suitable precursor.

Attachment of the oxoethoxy group: This step involves the reaction of the azepane ring with an appropriate oxoethoxy reagent under controlled conditions.

Introduction of the sulfonamide group: This is usually done by reacting the intermediate compound with a sulfonamide reagent.

Final modifications: The compound is then subjected to further reactions to introduce the trimethylbenzene moiety and other substituents.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N,3-TRIMETHYLBENZENE-1-SULFONAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N,3-TRIMETHYLBENZENE-1-SULFONAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N,3-TRIMETHYLBENZENE-1-SULFONAMIDE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N,3-TRIMETHYLBENZENE-1-SULFONAMIDE can be compared with other similar compounds, such as:

4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N-CYCLOPENTYLBENZENESULFONAMIDE: This compound has a similar structure but with a cyclopentyl group instead of the trimethylbenzene moiety.

4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N-DIMETHYLBENZENE-1-SULFONAMIDE: This compound differs in the substitution pattern on the benzene ring.

The uniqueness of 4-[2-(AZEPAN-1-YL)-2-OXOETHOXY]-N,N,3-TRIMETHYLBENZENE-1-SULFONAMIDE lies in its specific substituents, which can influence its chemical reactivity and biological activity.